4-(4-Benzyl-1H-pyrazol-3-yl)piperidine

• Molecular Formula: C15H19N3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 4-(4-benzyl-1H-pyrazol-5-yl)piperidine
• InChI: InChI=1S/C15H19N3/c1-2-4-12(5-3-1)10-14-11-17-18-15(14)13-6-8-16-9-7-13/h1-5,11,13,16H,6-10H2,(H,17,18)
• InChI Key: WMJRXGCICXZICD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=C(C=NN2)CC3=CC=CC=C3

Description

4-(4-Benzyl-1H-pyrazol-3-yl)piperidine is a heterocyclic compound that features a piperidine ring substituted with a benzyl group and a pyrazole moiety. This compound is of significant interest in organic and medicinal chemistry due to its potential biological activities and its role as a building block in the synthesis of more complex molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Benzyl-1H-pyrazol-3-yl)piperidine typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the cyclocondensation of hydrazine with a 1,3-dicarbonyl compound under acidic or basic conditions.

Benzylation: The pyrazole ring is then benzylated using benzyl bromide in the presence of a base such as potassium carbonate.

Formation of the Piperidine Ring: The piperidine ring can be formed through the hydrogenation of pyridine derivatives or by cyclization of appropriate precursors.

Coupling Reaction: Finally, the benzylated pyrazole is coupled with the piperidine ring using a suitable coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and high-throughput screening to ensure efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyl group, leading to the formation of benzyl alcohol or benzaldehyde derivatives.

Reduction: Reduction reactions can target the pyrazole ring, potentially leading to the formation of dihydropyrazole derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the benzyl group, where halides can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃) under acidic conditions.

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophiles like sodium azide (NaN₃) or thiols (R-SH) can be used in the presence of a base.

Major Products

Oxidation: Benzyl alcohol, benzaldehyde.

Reduction: Dihydropyrazole derivatives.

Substitution: Azide or thiol-substituted derivatives.

Scientific Research Applications

4-(4-Benzyl-1H-pyrazol-3-yl)piperidine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: The compound is used in the synthesis of agrochemicals and other industrially relevant chemicals.

Mechanism of Action

The mechanism of action of 4-(4-Benzyl-1H-pyrazol-3-yl)piperidine involves its interaction with specific molecular targets such as enzymes and receptors. The benzyl group and pyrazole ring can participate in hydrogen bonding and hydrophobic interactions, facilitating binding to active sites of enzymes or receptors . This binding can inhibit enzyme activity or modulate receptor function, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 1-Benzyl-4-(1H-pyrazol-4-yl)piperidine
• 4-(4-Benzyl-1H-pyrazol-3-yl)pyridine
• 4-(4-Benzyl-1H-pyrazol-3-yl)morpholine

Uniqueness

4-(4-Benzyl-1H-pyrazol-3-yl)piperidine is unique due to the presence of both a piperidine ring and a benzylated pyrazole moiety. This combination provides a distinct structural framework that can interact with a variety of biological targets, making it a versatile compound in medicinal chemistry.